BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Diazolidinylurea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diazolidinylurea

Cat. No.: B1206482

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This document provides essential, immediate safety and
logistical information for the handling of Diazolidinylurea, a common antimicrobial
preservative. The following procedural guidance is designed to be a preferred source for
laboratory safety and chemical handling, fostering a culture of safety and trust.

Chemical and Physical Properties

Property Value

CAS Number 78491-02-8
Molecular Formula C8H14N407
Molecular Weight 278.22 g/mol
Appearance White powder
Solubility Soluble in water

Toxicological Data[1]
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Test Species Route Value
LD50 Rat (male/female) Oral 2570 mg/kg bw
LD50 Rabbit (male/female) Dermal > 2000 mg/kg bw

Operational Plan for Safe Handling

Adherence to a strict operational plan is crucial to minimize exposure and ensure a safe
laboratory environment.
1. Engineering Controls:

e Work in a well-ventilated area.[2]

o Use a chemical fume hood or other approved local exhaust ventilation when handling
Diazolidinylurea powder to minimize dust inhalation.[3]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]

2. Personal Protective Equipment (PPE):
The following PPE should be worn at all times when handling Diazolidinylurea:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1][3] A face shield may be necessary for operations
with a high risk of splashing.[3]

» Hand Protection: Wear chemical-resistant, impervious gloves.[3] While specific breakthrough
time data for Diazolidinylurea is not readily available, nitrile rubber gloves are a common
recommendation.[3] It is critical to inspect gloves for any signs of degradation before use and
to practice proper glove removal techniques to avoid skin contact.[3]

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or if irritation is experienced, a NIOSH-approved full-
face respirator with appropriate cartridges should be used.[1]
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» Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contact.[2] For larger quantities or in situations with a higher risk of exposure, impervious
clothing may be necessary.[1]

3. Handling Procedures:
e Avoid all personal contact, including inhalation of dust.[2]
e Do not eat, drink, or smoke in areas where Diazolidinylurea is handled.[2]

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[21[3]
o Keep containers securely sealed when not in use.[2]
» Avoid the formation of dust and aerosols.[3]
4. Storage:
» Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.[2]
o Store away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan

Proper disposal of Diazolidinylurea and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste Diazolidinylurea and any contaminated materials (e.g., gloves, weighing
paper, pipette tips) in a designated, clearly labeled, and sealed hazardous waste container.

[21[5]
» Do not mix with other waste streams unless compatibility has been confirmed.

2. Disposal Route:
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» Dispose of all waste in accordance with local, state, and federal regulations.[2]

« Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

e Unused, uncontaminated material may be eligible for recycling if suitable facilities are
available.[2]

3. Spill Cleanup:
e Minor Spills:
o Wearing appropriate PPE, clean up spills immediately.[2]

o For dry spills, use a method that avoids generating dust, such as gently sweeping or using
a vacuum with a HEPA filter.[2]

o Place the collected material in a sealed container for disposal.[2]
o Wash the spill area with soap and water.[2]
e Major Spills:
o Evacuate the area and alert others.
o Contact your institution's EHS department or emergency response team immediately.[2]

o Only personnel with the appropriate training and PPE should attempt to clean up a major
spill.

Experimental Workflow: Safe Handling of
Diazolidinylurea
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Workflow for Safe Handling of Diazolidinylurea

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

A

Verify Fume Hood Operation

Y

Gather Materials
(Diazolidinylurea, Spatula, Weigh Paper, etc.)

Proceed to Handling

Handling
Y

Weigh Diazolidinylurea
in Fume Hood

\

Transfer to Reaction Vessel

A

Clean Spatula and Weigh Paper

Proceed to Post-Handling

Post-Handling
Y

Dispose of Contaminated Waste
in Designated Container

\

Clean Work Area

A

Remove PPE

\

Wash Hands Thoroughly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1206482?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: A flowchart illustrating the key steps for the safe handling of Diazolidinylurea in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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